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Compound of Interest

Compound Name: Uralyt-U

Cat. No.: B1614982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Uralyt-U, with a

focus on its active ingredient, potassium sodium hydrogen citrate (C₆H₅KNaO₇), in a laboratory

or research setting. While Uralyt-U is a pharmaceutical product, and its active component,

potassium sodium hydrogen citrate, is not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008, adherence to standard laboratory safety protocols is essential

to ensure a safe working environment and maintain the integrity of research activities.[1] This

document outlines the necessary personal protective equipment (PPE), step-by-step handling

and disposal procedures, and emergency plans.

Hazard Identification and Personal Protective
Equipment (PPE)
Although not classified as hazardous, potassium sodium hydrogen citrate may cause mild skin

or eye irritation upon contact.[1] Therefore, appropriate personal protective equipment should

be worn to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Protection Specifications

Hands Chemical Resistant Gloves

Nitrile or latex gloves are

recommended for incidental

contact. Inspect gloves for

integrity before each use.[2][3]

[4]

Eyes/Face Safety Glasses or Goggles

Safety glasses with side

shields are mandatory.[2][3][5]

A face shield should be worn in

addition to safety glasses or

goggles when there is a risk of

splashing.[2][3]

Body Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from potential splashes

and spills.[2][5]

Respiratory Dust Mask or Respirator

A disposable particulate mask

should be considered if

handling large quantities of the

powder, which may generate

dust.[6] If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

approved respirator should be

used.[7]

Feet Closed-Toe Shoes

Closed-toe shoes are required

to protect against spills and

falling objects.[2]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is fundamental for laboratory safety and to

prevent contamination.
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Handling Procedures
Ventilation: Handle potassium sodium hydrogen citrate in a well-ventilated area.[1][7] A local

exhaust ventilation system may be necessary to control airborne dust levels.[8]

Hygiene: Wash hands thoroughly after handling the substance.[6] Avoid eating, drinking, or

smoking in the handling area.[6]

Dust Minimization: Avoid generating dust when handling the powder. Use a scoop or spatula

for transferring the chemical.[1][5]

Preparation: Before starting any procedure, ensure the work area is clean and all necessary

equipment is readily available.

Storage Plan
Container: Store in a tightly closed container in a cool, dry place.[5][9]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[6][8]

Moisture: Protect from moisture as the substance can be hygroscopic.[6][7][9]

Spill and Emergency Plan
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Accidental Exposure
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention if irritation persists.[6]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[8]

Spill Cleanup Protocol
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For minor spills, laboratory personnel can perform the cleanup.

Alert Personnel: Inform others in the immediate area of the spill.

Don PPE: Wear the appropriate personal protective equipment as outlined in Table 1.

Containment: For liquid spills, create a dike around the spill using an inert absorbent

material.[10]

Cleanup:

Solid Spills: Carefully sweep or scoop up the spilled material to avoid creating dust and

place it into a suitable, labeled container for disposal.[11][12]

Liquid Spills: Absorb the spill with an inert, non-combustible material such as sand, earth,

or vermiculite.[1][13] Scoop up the absorbed material and place it in a labeled container

for disposal.

Decontamination: Clean the spill area with a damp cloth or paper towel. Dispose of the

cleaning materials in the same waste container as the spilled substance.

Ventilation: Ensure the area is well-ventilated after the cleanup is complete.

Disposal Plan
Proper disposal of Uralyt-U (potassium sodium hydrogen citrate) and any contaminated

materials is essential to prevent environmental contamination and comply with regulations.

Waste Collection
Collect waste potassium sodium hydrogen citrate and any materials used for spill cleanup

(e.g., absorbent pads, contaminated gloves) in a designated and clearly labeled waste

container.[1][14]

Disposal Method
Dispose of the chemical waste in accordance with local, state, and federal regulations.[1][14]

Do not dispose of down the drain or in the regular trash.[5]
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For unused medicinal products, it is recommended to return them to a pharmacist for proper

disposal.[5] In a laboratory context, this translates to following institutional guidelines for

chemical waste disposal.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural workflows for safe handling and disposal of

potassium sodium hydrogen citrate in a laboratory setting.

Safe Handling Workflow
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Caption: Workflow for the safe handling of potassium sodium hydrogen citrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://needle.tube/resources-articles/precautions-when-handling-sodium-citrate-in-labs
https://www.benchchem.com/product/b1614982?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow
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Caption: Workflow for the proper disposal of potassium sodium hydrogen citrate waste.
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Caption: Decision-making process in the event of a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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